![molecular formula C22H21N5O4S B6519659 2-{[2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide CAS No. 863003-69-4](/img/structure/B6519659.png)
2-{[2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide
Overview
Description
Scientific Research Applications
Antibacterial Activity
Furan derivatives have gained attention due to their antibacterial properties. Research has shown that furan-containing compounds exhibit promising activity against both gram-positive and gram-negative bacteria . Investigating the specific antibacterial effects of AKOS002051075 could provide valuable insights for drug development.
Medicinal Chemistry and Drug Design
The furan nucleus is a crucial component in drug discovery. Medicinal chemists often incorporate furan moieties into novel compounds to enhance therapeutic efficacy. By studying AKOS002051075, researchers can explore its potential as a lead compound for designing new drugs targeting various diseases .
Anti-Inflammatory and Analgesic Properties
Furan derivatives, including AKOS002051075, have demonstrated anti-inflammatory and analgesic effects. These properties make them interesting candidates for pain management and inflammation-related conditions .
Antiviral and Antifungal Applications
Furans have been investigated for their antiviral and antifungal activities. Understanding how AKOS002051075 interacts with viral or fungal targets could contribute to the development of effective antiviral and antifungal agents .
Photovoltaic Applications
While not directly related to AKOS002051075, furan derivatives find use in photovoltaic applications. Their unique electronic properties make them suitable for solar cell materials .
Other Potential Applications
Beyond the mentioned fields, furan-containing compounds have been explored for their anti-ulcer, diuretic, muscle relaxant, and anticancer properties . Investigating AKOS002051075’s effects in these areas could reveal additional applications.
Mechanism of Action
Mode of Action
It is known that the compound’s interaction with its targets can lead to changes in cellular processes, which can potentially influence the overall function of the cell .
Biochemical Pathways
The downstream effects of these interactions could potentially influence various cellular functions .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The compound’s interaction with its targets and subsequent influence on cellular processes could potentially lead to changes in cell function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like AKOS002051075 . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . Furthermore, the physiological environment within the body, including factors such as blood flow, organ function, and the presence of other drugs, can also influence the compound’s efficacy .
properties
IUPAC Name |
2-[7-(furan-2-yl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(2-phenylethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O4S/c1-26-19-17(21(29)27(2)22(26)30)20(25-18(24-19)15-9-6-12-31-15)32-13-16(28)23-11-10-14-7-4-3-5-8-14/h3-9,12H,10-11,13H2,1-2H3,(H,23,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNGBYHJMHBKELU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC(=O)NCCC4=CC=CC=C4)C(=O)N(C1=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenethylacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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